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Compound of Interest

Compound Name: 3-Bromo-5-fluorobenzonitrile

Cat. No.: B1333829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-5-
fluorobenzonitrile (CAS No. 179898-34-1), a key intermediate in pharmaceutical and

agrochemical research.[1] The information is compiled from various safety data sheets (SDS)

to ensure a thorough understanding of the potential hazards and the necessary precautions for

its handling.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-Bromo-5-fluorobenzonitrile is

presented in the table below. These properties are essential for understanding the substance's

behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C₇H₃BrFN [2][3]

Molecular Weight 200.01 g/mol [2][3]

Appearance White to pale yellow solid [1]

Melting Point 43 °C [3]

Boiling Point 218.7 ± 20.0 °C (Predicted) [3]

Flash Point 86.1 ± 21.8 °C [3]

Density 1.69 ± 0.1 g/cm³ (Predicted) [3]

IUPAC Name 3-bromo-5-fluorobenzonitrile [2]

CAS Number 179898-34-1 [2][3]

InChIKey
IADLVSLZPQYXIF-

UHFFFAOYSA-N
[2][3]

Hazard Identification and Classification
3-Bromo-5-fluorobenzonitrile is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating hazard information. The classifications for this

compound are detailed below.
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Hazard Class Category
Hazard
Statement
Code(s)

Signal Word Pictogram

Acute Toxicity,

Oral
3 / 4 H301 / H302

Danger /

Warning

Skull and

Crossbones /

Exclamation

Mark

Acute Toxicity,

Dermal
3 / 4 H311 / H312

Danger /

Warning

Skull and

Crossbones /

Exclamation

Mark

Acute Toxicity,

Inhalation
3 / 4 H331 / H332

Danger /

Warning

Skull and

Crossbones /

Exclamation

Mark

Skin

Corrosion/Irritatio

n

2 H315 Warning
Exclamation

Mark

Serious Eye

Damage/Irritation
2 H319 Warning

Exclamation

Mark

Specific target

organ toxicity —

single exposure

3 H335 Warning
Exclamation

Mark

Hazard Statements:

H301/H302: Toxic if swallowed / Harmful if swallowed.[2][3]

H311/H312: Toxic in contact with skin / Harmful in contact with skin.[2][3]

H331/H332: Toxic if inhaled / Harmful if inhaled.[3]

H315: Causes skin irritation.[3]
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H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Note on Toxicity Data: While the GHS classifications indicate significant toxicity, specific

quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median lethal

concentration) values for 3-Bromo-5-fluorobenzonitrile are not readily available in the public

domain. Therefore, this compound should be handled with the utmost care, assuming it to be

highly toxic.

Experimental Protocols
Detailed experimental protocols for the toxicological testing of 3-Bromo-5-fluorobenzonitrile
are not publicly available. The hazard classifications are based on data submitted by chemical

suppliers and regulatory bodies.

Safe Handling and Emergency Procedures
The following diagram outlines the logical workflow for the safe handling of 3-Bromo-5-
fluorobenzonitrile, from initial risk assessment to emergency response. Adherence to these

procedures is critical to minimize exposure and ensure a safe laboratory environment.

Risk Assessment:
- Review SDS

- Identify hazards (Toxic, Irritant)
- Plan experiment

Engineering Controls:
- Use chemical fume hood

- Ensure adequate ventilation

Personal Protective Equipment (PPE):
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Safe Handling:
- Avoid contact with skin, eyes, and clothing

- Avoid dust formation
- Use non-sparking tools

Proper Storage:
- Store in a tightly closed container

- Keep in a cool, dry, well-ventilated place
- Store away from incompatible materials (e.g., strong oxidizing agents)

Spill Response:
- Evacuate area

- Wear appropriate PPE
- Absorb with inert material

- Collect for disposal

Exposure Response

Inhalation:
- Move to fresh air

- Seek immediate medical attention

Skin Contact:
- Remove contaminated clothing
- Wash skin with soap and water

- Seek medical attention

Eye Contact:
- Rinse with water for several minutes
- Remove contact lenses, if present
- Seek immediate medical attention

Ingestion:
- Do NOT induce vomiting

- Rinse mouth
- Seek immediate medical attention

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Bromo-5-fluorobenzonitrile.

First-Aid Measures
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In case of exposure, follow these first-aid measures and seek immediate medical attention.[4]

[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Combustion Products: Carbon oxides, nitrogen oxides (NOx), hydrogen bromide

gas, and hydrogen fluoride.[4][5]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Disposal Considerations
Dispose of this material and its container at a licensed hazardous-waste disposal plant.[4][5]

Do not allow product to reach drains.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) from your supplier before

handling 3-Bromo-5-fluorobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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